Cas no 1594941-28-2 (1-1-(butan-2-yloxy)-2-iodoethyl-2-chlorobenzene)

• Product Name: 1-1-(butan-2-yloxy)-2-iodoethyl-2-chlorobenzene
• CAS No: 1594941-28-2
• MF: C₁₂H₁₆ClIO
• MW: 338.612315177917
• CID: 6177449
• PubChem ID: 114772235
• Update Time: 2025-06-09

1-1-(butan-2-yloxy)-2-iodoethyl-2-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-1-(butan-2-yloxy)-2-iodoethyl-2-chlorobenzene
• 1-[1-(butan-2-yloxy)-2-iodoethyl]-2-chlorobenzene
• EN300-1135347
• 1594941-28-2

• Inchi： 1S/C12H16ClIO/c1-3-9(2)15-12(8-14)10-6-4-5-7-11(10)13/h4-7,9,12H,3,8H2,1-2H3
• InChI Key： MNIWZKYZWFGASC-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1Cl)OC(C)CC

Computed Properties

• Exact Mass: 337.99344g/mol
• Monoisotopic Mass: 337.99344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-1-(butan-2-yloxy)-2-iodoethyl-2-chlorobenzene

Comprehensive Introduction to 1-1-(butan-2-yloxy)-2-iodoethyl-2-chlorobenzene (CAS No. 1594941-28-2)

1-1-(butan-2-yloxy)-2-iodoethyl-2-chlorobenzene (CAS No. 1594941-28-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its iodoethyl and chlorobenzene moieties, offers a versatile platform for synthetic chemists exploring novel reaction pathways. Its butan-2-yloxy group further enhances its solubility and reactivity, making it a valuable intermediate in organic synthesis.

In the context of current research trends, 1-1-(butan-2-yloxy)-2-iodoethyl-2-chlorobenzene is often discussed alongside topics such as green chemistry and sustainable synthesis. Researchers are increasingly interested in optimizing its production to minimize environmental impact, aligning with global efforts to reduce hazardous waste. The compound's iodine component also makes it relevant in studies focusing on C-I bond activation, a hot topic in catalytic transformations and cross-coupling reactions.

From a commercial perspective, 1594941-28-2 is frequently searched in databases like Reaxys and SciFinder by professionals seeking high-purity intermediates for drug discovery. Its structural features, particularly the chlorobenzene ring, are often leveraged in the design of bioactive molecules, including potential antimicrobial and anti-inflammatory agents. This aligns with the growing demand for tailor-made chemicals in the pharmaceutical industry.

Another area where 1-1-(butan-2-yloxy)-2-iodoethyl-2-chlorobenzene shows promise is in material science. Its ability to participate in polymerization reactions has been explored for creating functionalized polymers with specific electronic or optical properties. This ties into broader discussions about smart materials and their applications in electronics, coatings, and sensors—a subject frequently queried in academic and industrial circles.

Safety and handling of CAS No. 1594941-28-2 are also critical considerations. While not classified as hazardous under standard regulations, proper storage conditions (e.g., protection from light and moisture) are emphasized in technical datasheets. This reflects the broader industry focus on chemical safety protocols and risk assessment, topics that dominate occupational health forums and regulatory compliance searches.

In summary, 1-1-(butan-2-yloxy)-2-iodoethyl-2-chlorobenzene represents a compelling case study at the intersection of synthetic chemistry and applied science. Its multifaceted utility—from enabling complex molecular architectures to contributing to sustainable chemical processes—ensures its continued relevance in both academic and industrial settings. As research evolves, this compound may unlock further innovations in fields like medicinal chemistry and advanced materials engineering.